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Compound of Interest

Compound Name: (S)-DSPC

Cat. No.: B053569 Get Quote

(S)-DSPC, more formally known as 1,2-distearoyl-sn-glycero-3-phosphocholine, is a synthetic,

saturated phospholipid that has become a cornerstone in the development of advanced drug

delivery systems, most notably in liposomal formulations and lipid nanoparticles (LNPs) for

mRNA vaccines.[1][2][3] Its well-defined chemical structure and distinct physicochemical

properties, particularly its high phase transition temperature, contribute to the formation of rigid

and stable bilayers. This stability is crucial for enhancing the encapsulation efficiency and

controlling the release of therapeutic agents.[4][5] This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, synthesis, and

characterization of (S)-DSPC for researchers, scientists, and drug development professionals.

Chemical Structure and Identity
(S)-DSPC is a phosphatidylcholine, which is a class of phospholipids that incorporate choline

as a headgroup. It consists of a glycerol backbone, two stearic acid chains esterified at the sn-

1 and sn-2 positions, and a phosphocholine moiety attached to the sn-3 position.[1][6] The "S"

configuration, or sn (stereospecifically numbered) nomenclature, denotes the stereochemistry

of the glycerol backbone. The stearic acid chains are saturated 18-carbon fatty acids, which

contribute to the high degree of molecular packing and stability of DSPC-containing

membranes.[4]
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Identifier Value

IUPAC Name
[(2R)-2,3-di(octadecanoyloxy)propyl] 2-

(trimethylazaniumyl)ethyl phosphate[7][8]

Synonyms
1,2-distearoyl-sn-glycero-3-phosphocholine,

DSPC, 18:0 PC[8][9]

CAS Number 816-94-4[9][10]

Molecular Formula C44H88NO8P[9][10]

Molecular Weight 790.15 g/mol [6][10]

Physicochemical Properties
The physicochemical properties of (S)-DSPC are central to its utility in pharmaceutical

formulations. A key characteristic is its high phase transition temperature (Tm), which is the

temperature at which the lipid bilayer transitions from a rigid, ordered gel phase to a more fluid,

liquid-crystalline phase.[1][4]
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Property Value Notes

Phase Transition Temperature

(Tm)
~55 °C[1][11][12]

This high Tm ensures that

DSPC-containing liposomes

are in a rigid and less

permeable state at

physiological temperature (37

°C), minimizing premature

drug leakage.[1][4]

Melting Point 236 °C (lit.)[13][14]

Appearance
White to off-white

solid/powder[2][13]

Solubility

Soluble in chloroform.[10][13]

Sparingly soluble in ethanol

with warming.[9][10]

Insoluble in water; forms

liposomes upon hydration.

Purity ≥95% (HPLC)[10]

Typically available at high

purity for pharmaceutical

applications.

Synthesis of (S)-DSPC
A common and efficient method for the synthesis of (S)-DSPC is the direct acylation of sn-

glycero-3-phosphocholine (GPC) with stearic anhydride. This reaction is often catalyzed by 4-

(pyrrolidin-1-yl)pyridine.[2]

Synthesis Workflow
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sn-Glycero-3-phosphocholine (GPC)

Acylation Reaction
(40-42 °C, 2-5 hours)

Stearic Anhydride

4-(pyrrolidin-1-yl)pyridine

Anhydrous Benzene/DMSO

Purification
(e.g., Chromatography) (S)-DSPC
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Liposome Formulation

Size Reduction

DSPC & other lipids (e.g., Cholesterol)
dissolved in organic solvent

Thin Lipid Film Formation
(Solvent Evaporation)

Hydration with Aqueous Buffer
(T > Tm)

Multilamellar Vesicles (MLVs)

Extrusion through
polycarbonate membranes

Large Unilamellar Vesicles (LUVs)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. polysciences.com [polysciences.com]

4. benchchem.com [benchchem.com]

5. kyforabio.com [kyforabio.com]

6. grokipedia.com [grokipedia.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b053569?utm_src=pdf-body-img
https://www.benchchem.com/product/b053569?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_1_2_Distearoyllecithin_DSPC_in_Controlled_Release_Drug_Delivery.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_1_2_Distearoyl_sn_glycero_3_phosphocholine_DSPC.pdf
https://polysciences.com/products/distearoylphosphatidylcholine-2
https://www.benchchem.com/pdf/The_Pivotal_Role_of_1_2_Distearoyllecithin_DSPC_in_Liposomal_Drug_Delivery_A_Technical_Guide.pdf
https://kyforabio.com/products/dspc-26437
https://grokipedia.com/page/Distearoylphosphatidylcholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. 1,2-Distearoyl-sn-glycero-3-phosphocholine | C44H88NO8P | CID 94190 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. Distearoylphosphatidylcholine - Wikipedia [en.wikipedia.org]

9. cdn.caymanchem.com [cdn.caymanchem.com]

10. DSPC Supplier | CAS 816-94-4 | Tocris Bioscience [tocris.com]

11. avantiresearch.com [avantiresearch.com]

12. scispace.com [scispace.com]

13. bocsci.com [bocsci.com]

14. 1,2-Distearoyl-sn-glycero-3-phosphocholine CAS#: 816-94-4 [m.chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to (S)-DSPC: Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053569#chemical-structure-and-properties-of-s-dspc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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